Cas no 2361644-58-6 (3-Pyridazinecarboxylic acid, 5-hydroxy-, methyl ester, hydrochloride (1:1))

• Product Name: 3-Pyridazinecarboxylic acid, 5-hydroxy-, methyl ester, hydrochloride (1:1)
• CAS No: 2361644-58-6
• MF: C₆H₇ClN₂O₃
• MW: 190.58438038826
• CID: 5801878
• PubChem ID: 139026866
• Update Time: 2025-06-19

3-Pyridazinecarboxylic acid, 5-hydroxy-, methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinecarboxylic acid, 5-hydroxy-, methyl ester, hydrochloride (1:1)
• methyl 5-hydroxypyridazine-3-carboxylate hydrochloride
• Methyl 4-oxo-1H-pyridazine-6-carboxylate;hydrochloride
• Z3717234505
• 2361644-58-6
• EN300-7430298

• Inchi： 1S/C6H6N2O3.ClH/c1-11-6(10)5-2-4(9)3-7-8-5;/h2-3H,1H3,(H,8,9);1H
• InChI Key： CBGAAWWSFFHFGH-UHFFFAOYSA-N
• SMILES： C(C1N=NC=C(O)C=1)(=O)OC.Cl

Computed Properties

• Exact Mass: 190.0145198g/mol
• Monoisotopic Mass: 190.0145198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8Ų

Additional information on 3-Pyridazinecarboxylic acid, 5-hydroxy-, methyl ester, hydrochloride (1:1)

3-Pyridazinecarboxylic acid, 5-hydroxy-, methyl ester, hydrochloride (1:1) and its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, 3-Pyridazinecarboxylic acid, 5-hydroxy-, methyl ester, hydrochloride (1:1) stands out due to its unique structural properties and potential applications. This compound, identified by the CAS number 2361644-58-6, has garnered attention in recent years for its role in various biochemical pathways and therapeutic interventions.

The molecular structure of 3-Pyridazinecarboxylic acid, 5-hydroxy-, methyl ester, hydrochloride (1:1) consists of a pyridazine core substituted with a hydroxyl group and a methyl ester moiety, further salted with hydrochloride. This configuration endows the compound with distinct chemical and biological properties that make it a valuable candidate for further research and development. The presence of the hydroxyl group enhances its reactivity, while the ester functionality allows for diverse modifications and interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological pathways associated with various diseases. The 3-Pyridazinecarboxylic acid, 5-hydroxy-, methyl ester, hydrochloride (1:1) compound has been investigated for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses. Studies have shown that this compound can interact with specific proteins, leading to a reduction in pro-inflammatory cytokine production. This finding is particularly significant in the context of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-Pyridazinecarboxylic acid, 5-hydroxy-, methyl ester, hydrochloride (1:1) has also been explored for its potential anticancer effects. The pyridazine core is known to exhibit inhibitory activity against several enzymes that are overexpressed in cancer cells. Preclinical studies have demonstrated that this compound can disrupt the proliferation of cancer cells by interfering with critical signaling pathways such as MAPK and PI3K/Akt. These pathways are often dysregulated in various types of cancer, making them attractive targets for therapeutic intervention.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, which are crucial factors for effective drug delivery. Improved solubility ensures that the compound can be easily administered via oral or intravenous routes, increasing patient compliance and therapeutic efficacy. Additionally, the salt form helps in stabilizing the compound during storage and transportation, ensuring that it remains potent until it reaches the target site.

In the realm of drug discovery, 3-Pyridazinecarboxylic acid, 5-hydroxy-, methyl ester, hydrochloride (1:1) serves as a versatile scaffold for designing new molecules with enhanced pharmacological properties. Researchers have utilized this compound as a starting point to develop derivatives that exhibit improved selectivity and reduced side effects. The ability to modify the pyridazine core while retaining its core biological activity makes it an invaluable tool in medicinal chemistry.

The synthesis of 3-Pyridazinecarboxylic acid, 5-hydroxy-, methyl ester, hydrochloride (1:1) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic methods not only ensure the production of high-quality material but also provide insights into potential structural modifications that could enhance the compound's therapeutic potential.

The pharmacokinetic profile of 3-Pyridazinecarboxylic acid, 5-hydroxy-, methyl ester, hydrochloride (1:1) is another area of active investigation. Studies have shown that this compound exhibits moderate oral bioavailability and a favorable half-life, suggesting its potential for once-daily dosing regimens. Understanding the pharmacokinetic properties is essential for optimizing drug delivery systems and ensuring maximal therapeutic benefit while minimizing adverse effects.

In conclusion, 3-Pyridazinecarboxylic acid, 5-hydroxy-, methyl ester, hydrochloride (1:1), identified by CAS number 2361644-58-6, is a promising compound with significant applications in chemical biology and drug development. Its unique structural features make it an effective modulator of key biological pathways involved in inflammation and cancer. Ongoing research continues to uncover new therapeutic potentials of this compound, paving the way for innovative treatments in various medical conditions.